molecular formula C12H10N2O B3231213 3-(6-Aminopyridin-3-yl)benzaldehyde CAS No. 1314988-52-7

3-(6-Aminopyridin-3-yl)benzaldehyde

Cat. No. B3231213
CAS RN: 1314988-52-7
M. Wt: 198.22 g/mol
InChI Key: CFRDOZWZZFRVMF-UHFFFAOYSA-N
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Description

3-(6-Aminopyridin-3-yl)benzaldehyde is a chemical compound with the molecular formula C12H10N2O . It has a molecular weight of 198.22 . It is a solid substance at room temperature .


Molecular Structure Analysis

The InChI code for 3-(6-Aminopyridin-3-yl)benzaldehyde is 1S/C12H10N2O/c13-12-5-4-11(7-14-12)10-3-1-2-9(6-10)8-15/h1-8H,(H2,13,14) . This code provides a standard way to encode the compound’s molecular structure and can be used to generate a visual representation of the molecule.


Physical And Chemical Properties Analysis

3-(6-Aminopyridin-3-yl)benzaldehyde is a solid at room temperature . More specific physical and chemical properties such as melting point, boiling point, and density are not provided in the available resources .

Scientific Research Applications

Fluorescent Chemosensors for pH Discrimination

Research on compounds structurally related to 3-(6-Aminopyridin-3-yl)benzaldehyde, such as 2-hydroxy-5-methyl-3-((pyridin-3-ylimino)methyl)benzaldehyde (HM-3py-B), has demonstrated their effectiveness as fluorescent chemosensors for pH. These compounds exhibit significant fluorescence intensity changes with pH variations, making them suitable for distinguishing between normal cells and cancer cells due to the pH differences in their environments. The increase in fluorescence is attributed mainly to the deprotonation of the phenolic OH group, and these compounds have been successfully applied in naked eye identification of different pH environments, supporting their potential use in medical diagnostics and research (Dhawa et al., 2020).

Multi-Component Synthesis

Another area of application involves the solvent-free preparation of novel compounds, where 2-aminopyridine (a structural component of 3-(6-Aminopyridin-3-yl)benzaldehyde) and benzaldehydes react with phenols to produce N-heteroaryl-arylmethyl phenols. This one-pot, three-component method emphasizes the versatility of aminopyridine derivatives in synthesizing complex organic molecules, potentially leading to the discovery of new pharmaceuticals and natural product syntheses (Shushizadeh & Azizyan, 2014).

Catalytic Reactions and Metal-Organic Frameworks

3-(6-Aminopyridin-3-yl)benzaldehyde and its derivatives also find applications in catalysis, as illustrated by research on Metal-Organic Frameworks (MOFs) like UiO66. These MOFs, modified with aminopyridine derivatives, demonstrate high catalytic activity in Knoevenagel catalytic condensation reactions. Such modifications enhance the MOFs' performance, making them suitable for various catalytic applications in organic synthesis and potentially in industrial processes (Qin et al., 2021).

The scientific research applications of "3-(6-Aminopyridin-3-yl)benzaldehyde" and related compounds have been explored in various fields, particularly in the development of chemosensors, organic synthesis methodologies, and the study of their biological activities. Below are detailed insights based on recent research findings:

Chemosensors for pH Discrimination

Compounds similar to "3-(6-Aminopyridin-3-yl)benzaldehyde" have been utilized in the development of fluorescent chemosensors for pH. For instance, derivatives synthesized through condensation reactions between aminopyridines and aldehydes have shown potential in differentiating between normal cells and cancer cells based on pH levels. The fluorescence intensity of these compounds increases with pH, which is crucial for identifying cancer cells that typically exhibit a lower pH range compared to normal cells (Dhawa et al., 2020).

Synthetic Methodologies

Research has also focused on developing novel synthetic methodologies using compounds related to "3-(6-Aminopyridin-3-yl)benzaldehyde". One study reported a solvent-free preparation of novel phenol derivatives through the reaction of 2-aminopyridine and benzaldehydes, which act as efficient processors for the synthesis of natural products. This method offers a simple, quick, and solvent-free approach to aminoalkylation of active phenol compounds, highlighting the versatility of aminopyridine and benzaldehyde derivatives in organic synthesis (Shushizadeh & Azizyan, 2014).

Biological Activity Studies

Further research has delved into the synthesis and biological activity of new derivatives of thiazolidine and oxazepine linked to pyridine moieties. These studies involve the reaction and condensation of substituted aminopyridines with benzaldehydes to produce Schiff base derivatives, which are then utilized to produce various biologically active structures. Such research is indicative of the potential medicinal applications of "3-(6-Aminopyridin-3-yl)benzaldehyde" related compounds (Sahb & Kadam, 2022).

Safety and Hazards

The safety information available indicates that 3-(6-Aminopyridin-3-yl)benzaldehyde may cause skin irritation (H315), serious eye irritation (H319), and may cause respiratory irritation (H335) . As with all chemicals, it should be handled with appropriate safety precautions.

properties

IUPAC Name

3-(6-aminopyridin-3-yl)benzaldehyde
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C12H10N2O/c13-12-5-4-11(7-14-12)10-3-1-2-9(6-10)8-15/h1-8H,(H2,13,14)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

CFRDOZWZZFRVMF-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CC(=CC(=C1)C2=CN=C(C=C2)N)C=O
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C12H10N2O
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID601284158
Record name Benzaldehyde, 3-(6-amino-3-pyridinyl)-
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID601284158
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

198.22 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

3-(6-Aminopyridin-3-yl)benzaldehyde

CAS RN

1314988-52-7
Record name Benzaldehyde, 3-(6-amino-3-pyridinyl)-
Source CAS Common Chemistry
URL https://commonchemistry.cas.org/detail?cas_rn=1314988-52-7
Description CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society.
Explanation The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated.
Record name Benzaldehyde, 3-(6-amino-3-pyridinyl)-
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID601284158
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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